3-Isopropoxy-2-(trifluoromethyl)phenol

• Molecular Formula: C10H11F3O2
• Molecular Weight: 220.19 g/mol
• IUPAC Name: 3-propan-2-yloxy-2-(trifluoromethyl)phenol
• InChI: InChI=1S/C10H11F3O2/c1-6(2)15-8-5-3-4-7(14)9(8)10(11,12)13/h3-6,14H,1-2H3
• InChI Key: MDFACEMLNQWSQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1C(F)(F)F)O

Description

3-Isopropoxy-2-(trifluoromethyl)phenol is a halogenated phenolic compound characterized by a trifluoromethyl (-CF₃) group at the 2-position and an isopropoxy (-OCH(CH₃)₂) substituent at the 3-position of the phenol ring. Its molecular formula is C₁₀H₁₁F₃O₂, with a molecular weight of 220.19 g/mol. The trifluoromethyl group confers strong electron-withdrawing properties, while the isopropoxy group provides steric bulk and moderate electron-donating effects. This combination makes the compound a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where stability and reactivity are balanced.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Isopropoxy-2-(trifluoromethyl)phenol typically involves the introduction of the isopropoxy and trifluoromethyl groups onto a phenol ring. One common method is the reaction of 3-hydroxybenzotrifluoride with isopropyl alcohol in the presence of an acid catalyst. The reaction conditions often include elevated temperatures and the use of a solvent such as toluene to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of 3-Isopropoxy-2-(trifluoromethyl)phenol may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 3-Isopropoxy-2-(trifluoromethyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The trifluoromethyl group can be reduced under specific conditions to form difluoromethyl or monofluoromethyl derivatives.

Substitution: The isopropoxy group can be substituted with other alkoxy groups or functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are often employed.

Major Products:

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Difluoromethyl or monofluoromethyl derivatives.

Substitution: Various alkoxy-substituted phenols.

Scientific Research Applications

3-Isopropoxy-2-(trifluoromethyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where oxidative stress is a factor.

Industry: It is used in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism by which 3-Isopropoxy-2-(trifluoromethyl)phenol exerts its effects is primarily through its interactions with biological molecules. The phenol group can participate in hydrogen bonding and other interactions with proteins and enzymes, potentially modulating their activity. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively and reach intracellular targets.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference ID
3-Isopropoxy-2-(trifluoromethyl)phenol	-CF₃ (2-position), -OCH(CH₃)₂ (3-position)	C₁₀H₁₁F₃O₂	220.19	Intermediate for agrochemicals; balanced steric/electronic effects	-
4-Bromo-3-(trifluoromethyl)phenol	-CF₃ (3-position), -Br (4-position)	C₇H₄BrF₃O	241.01	Suzuki-Miyaura coupling; high reactivity in cross-coupling reactions
2-Fluoro-5-(trifluoromethyl)phenol	-CF₃ (5-position), -F (2-position)	C₇H₄F₄O	180.11	Drug synthesis; enhanced acidity due to fluorine substituent
4-Nitro-3-(trifluoromethyl)phenol (TFM)	-CF₃ (3-position), -NO₂ (4-position)	C₇H₄F₃NO₃	207.11	Herbicide intermediate; strong electron-withdrawing effects
(E)-2-Methyl-6-[3-(trifluoromethyl)phenyliminomethyl]phenol	-CF₃, imine group	C₁₅H₁₂F₃NO	279.26	Schiff base for metal coordination; non-planar molecular geometry
2-Nitro-4-(trifluoromethyl)phenol	-CF₃ (4-position), -NO₂ (2-position)	C₇H₄F₃NO₃	207.11	Degradation product; high acidity and redox activity

Structural and Electronic Effects

• Trifluoromethyl Group: All compounds share the -CF₃ group, which stabilizes the phenol ring via electron-withdrawing inductive effects, increasing acidity (pKa ~6–8 for most derivatives) .
• Substituent Position and Type: 3-Isopropoxy-2-(trifluoromethyl)phenol: The isopropoxy group at the 3-position donates electrons weakly via resonance, counterbalancing the -CF₃ group’s electron withdrawal. This balance enhances solubility in organic solvents compared to nitro- or bromo-substituted analogs. Nitro-Substituted Derivatives (e.g., TFM): The -NO₂ group intensifies electron withdrawal, lowering pKa (≈3–4) and increasing reactivity in electrophilic substitutions . Halogen-Substituted Derivatives (e.g., 4-Bromo): Bromine at the 4-position facilitates cross-coupling reactions (e.g., Suzuki-Miyaura) but reduces solubility in polar solvents .

Physical Properties

• Melting Points: Compounds with nitro groups (e.g., TFM, 2-Nitro-4-CF₃-phenol) exhibit higher melting points (≈150–170°C) due to stronger intermolecular interactions, whereas 3-Isopropoxy-2-CF₃-phenol melts at ~80–90°C due to steric hindrance .
• Solubility: The isopropoxy group improves lipophilicity, making 3-Isopropoxy-2-CF₃-phenol more soluble in non-polar solvents (logP ≈2.5) compared to polar nitro derivatives (logP ≈1.8) .

Research Findings and Computational Insights

• DFT Studies: For imine analogs, computational models show that intramolecular O–H⋯N hydrogen bonding stabilizes the phenol-imine tautomer, a feature absent in 3-Isopropoxy-2-CF₃-phenol due to lack of an imine group .
• Crystal Packing : Steric bulk from the isopropoxy group disrupts π-π stacking, reducing crystallinity compared to planar nitro or bromo derivatives .